Cas no 2171226-48-3 (2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid)

2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid is a specialized synthetic intermediate used in peptide and organic synthesis. Its structure features an Fmoc-protected amine group and a cyclobutyl ring, offering steric and conformational advantages for controlled coupling reactions. The acetic acid moiety enhances solubility and reactivity, facilitating conjugation with other functional groups. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its stability under standard deprotection conditions. Its rigid cyclobutyl backbone contributes to precise spatial orientation, making it useful for designing constrained peptides or bioactive molecules. The Fmoc group allows for orthogonal deprotection strategies, ensuring compatibility with complex multi-step syntheses.
2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid structure
2171226-48-3 structure
Product Name:2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid
CAS No:2171226-48-3
MF:C22H22N2O6
MW:410.419886112213
CID:6212316
PubChem ID:165511461
Update Time:2025-06-10

2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid
    • 2172436-61-0
    • 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}oxy)acetic acid
    • EN300-1532458
    • 2-({[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}oxy)acetic acid
    • EN300-1532491
    • 2-({[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}oxy)acetic acid
    • 2171246-10-7
    • 2171226-48-3
    • EN300-1532218
    • Inchi: 1S/C22H22N2O6/c25-20(26)12-30-24-21(27)13-9-14(10-13)23-22(28)29-11-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19H,9-12H2,(H,23,28)(H,24,27)(H,25,26)
    • InChI Key: LSHZARUZMACUNK-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NOCC(=O)O)=O)C1)=O

Computed Properties

  • Exact Mass: 410.14778643g/mol
  • Monoisotopic Mass: 410.14778643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 114Ų

2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid Pricemore >>

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Additional information on 2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid

2-({(1R,3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic Acid: A Comprehensive Overview

2-({(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid (CAS No. 2171226-48-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Cbf-OH, is a derivative of fluorene and cyclobutane, and it possesses unique structural and functional properties that make it a valuable tool in various biochemical and pharmaceutical applications.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis due to its stability under mild conditions and its ease of removal. The cyclobutylformamido moiety, on the other hand, imparts additional structural rigidity and conformational constraints, which can be crucial for the design of bioactive molecules. The combination of these features in 2-({(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid makes it an attractive candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential of Fmoc-Cbf-OH in the context of drug discovery and development. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-Cbf-OH can serve as a key intermediate in the synthesis of peptidomimetics with enhanced biological activity. These peptidomimetics have shown promise in targeting G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are key targets for many therapeutic interventions.

In another notable study, researchers at the University of California, San Francisco, explored the use of Fmoc-Cbf-OH in the development of small molecule inhibitors for protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. The study found that Fmoc-Cbf-OH derivatives exhibited high binding affinity and selectivity for specific PPIs, making them potential leads for drug development.

The structural complexity of 2-({(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid also makes it an interesting subject for computational studies. Molecular dynamics simulations have been used to investigate the conformational behavior of this compound in different environments. These simulations have provided valuable insights into the molecular mechanisms that govern its interactions with biological targets, which can inform the rational design of more potent and selective analogs.

Furthermore, Fmoc-Cbf-OH has been evaluated for its pharmacokinetic properties. Studies have shown that it exhibits favorable solubility and stability characteristics, which are essential for effective drug delivery. Additionally, preliminary toxicity assessments have indicated that Fmoc-Cbf-OH has a low toxicity profile, making it a promising candidate for further preclinical and clinical evaluation.

In conclusion, 2-({(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid (CAS No. 2171226-48-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting GPCRs and PPIs. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines.

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